N-(4-{[4-(Dimethylamino)phenyl]methyl}phenyl)-N-methylacetamide

• CAS No.: 63157-76-6
• Molecular Formula: C18H22N2O
• Molecular Weight: 282.4 g/mol
• IUPAC Name: N-[4-[[4-(dimethylamino)phenyl]methyl]phenyl]-N-methylacetamide
• InChI: InChI=1S/C18H22N2O/c1-14(21)20(4)18-11-7-16(8-12-18)13-15-5-9-17(10-6-15)19(2)3/h5-12H,13H2,1-4H3
• InChI Key: DYEITRWDNHSPRZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C)C1=CC=C(C=C1)CC2=CC=C(C=C2)N(C)C

Description

N-(4-{[4-(Dimethylamino)phenyl]methyl}phenyl)-N-methylacetamide is an organic compound with a complex structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-{[4-(Dimethylamino)phenyl]methyl}phenyl)-N-methylacetamide typically involves the alkylation of primary amines and ammonia, reduction of nitriles and amides in the presence of catalysts such as lithium aluminium hydride (LiAlH4) and sodium borohydride (NaBH4), or the use of tin or iron catalysts . These methods are employed to achieve the desired chemical structure with high purity and yield.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale reactions using similar catalysts and conditions as mentioned above. The process is optimized to ensure cost-effectiveness and scalability while maintaining the quality of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(4-{[4-(Dimethylamino)phenyl]methyl}phenyl)-N-methylacetamide undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, resulting in reduced products.

Substitution: This reaction involves the replacement of one functional group with another, leading to the formation of substituted products.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as potassium permanganate (KMnO4) and reducing agents like lithium aluminium hydride (LiAlH4). The reactions are typically carried out under controlled conditions to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may lead to the formation of oxidized derivatives, while reduction may result in reduced derivatives of the compound.

Scientific Research Applications

N-(4-{[4-(Dimethylamino)phenyl]methyl}phenyl)-N-methylacetamide has several scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is utilized in biological assays and experiments to study its effects on biological systems.

Industry: The compound is used in the production of dyes, pigments, and other industrial chemicals

Mechanism of Action

The mechanism of action of N-(4-{[4-(Dimethylamino)phenyl]methyl}phenyl)-N-methylacetamide involves the interaction with specific molecular targets and pathways. The donation of the nitrogen’s lone pair into the ring system increases the electron density around the ring, making it more reactive . This increased reactivity allows the compound to participate in various chemical reactions and exert its effects on biological systems.

Comparison with Similar Compounds

Similar Compounds

Some similar compounds include:

• 4-(Dimethylamino)phenyl isocyanate
• Benzophenone, 4-(dimethylamino)-
• Victoria blue 4R

Uniqueness

N-(4-{[4-(Dimethylamino)phenyl]methyl}phenyl)-N-methylacetamide is unique due to its specific chemical structure and reactivity